Cas no 2104168-10-5 (1-(5-Formylfuran-2-yl)piperidine-4-carbonitrile)

1-(5-Formylfuran-2-yl)piperidine-4-carbonitrile is a versatile heterocyclic compound featuring both a formylfuran moiety and a piperidine carbonitrile group, making it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of the formyl group allows for further functionalization through condensation or nucleophilic addition reactions, while the nitrile group offers opportunities for hydrolysis or reduction. Its structural framework is particularly useful in the development of bioactive molecules, including potential drug candidates targeting neurological or metabolic disorders. The compound's stability and reactivity under controlled conditions enhance its utility in multi-step synthetic pathways. Proper handling and storage are recommended to maintain its integrity.

1-(5-Formylfuran-2-yl)piperidine-4-carbonitrile structure

2104168-10-5 structure

Product Name:1-(5-Formylfuran-2-yl)piperidine-4-carbonitrile

CAS No:2104168-10-5

MF:C₁₁H₁₂N₂O₂

MW:204.225182533264

CID:6011834

PubChem ID:165460391

Update Time:2025-06-10

1-(5-Formylfuran-2-yl)piperidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- EN300-726138
- 1-(5-formylfuran-2-yl)piperidine-4-carbonitrile
- 2104168-10-5
- 1-(5-Formylfuran-2-yl)piperidine-4-carbonitrile
- Inchi： 1S/C11H12N2O2/c12-7-9-3-5-13(6-4-9)11-2-1-10(8-14)15-11/h1-2,8-9H,3-6H2
- InChI Key： NUPMDENBWXABKT-UHFFFAOYSA-N
- SMILES： O1C(C=O)=CC=C1N1CCC(C#N)CC1

Computed Properties

Exact Mass: 204.089877630g/mol
Monoisotopic Mass: 204.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 57.2Å²

1-(5-Formylfuran-2-yl)piperidine-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-726138-1.0g	1-(5-formylfuran-2-yl)piperidine-4-carbonitrile	2104168-10-5		1g	$0.0	2023-06-06

1-(5-Formylfuran-2-yl)piperidine-4-carbonitrile Related Literature

1. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
2. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
3. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
4. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Additional information on 1-(5-Formylfuran-2-yl)piperidine-4-carbonitrile

Research Brief on 1-(5-Formylfuran-2-yl)piperidine-4-carbonitrile (CAS: 2104168-10-5)

1-(5-Formylfuran-2-yl)piperidine-4-carbonitrile (CAS: 2104168-10-5) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features combining a furan ring with a piperidine-carbonitrile moiety, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological properties.

Recent research has focused on the synthesis and optimization of 1-(5-Formylfuran-2-yl)piperidine-4-carbonitrile, with particular emphasis on its utility in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a precursor in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study highlighted the compound's ability to serve as a versatile scaffold for the design of inhibitors with high selectivity and potency.

In addition to its synthetic applications, 1-(5-Formylfuran-2-yl)piperidine-4-carbonitrile has been investigated for its potential as a standalone therapeutic agent. Preliminary in vitro studies have shown that the compound exhibits moderate activity against certain cancer cell lines, particularly those associated with solid tumors. Researchers hypothesize that this activity may be linked to the compound's ability to modulate specific signaling pathways, although further mechanistic studies are required to confirm this.

Another significant area of research involves the compound's pharmacokinetic properties. A recent pharmacokinetic profiling study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that 1-(5-Formylfuran-2-yl)piperidine-4-carbonitrile exhibits favorable absorption and distribution characteristics, making it a viable candidate for further drug development. However, the study also noted that the compound's metabolic stability could be improved through structural modifications.

Despite these promising findings, challenges remain in the development of 1-(5-Formylfuran-2-yl)piperidine-4-carbonitrile as a therapeutic agent. For instance, its solubility in aqueous media is limited, which may pose formulation challenges. Researchers are currently exploring various prodrug strategies and nanoformulations to address this issue. Additionally, the compound's safety profile and potential off-target effects need to be thoroughly evaluated in preclinical models.

In conclusion, 1-(5-Formylfuran-2-yl)piperidine-4-carbonitrile (CAS: 2104168-10-5) represents a promising compound in the field of chemical biology and drug discovery. Its dual role as a synthetic intermediate and a potential therapeutic agent underscores its versatility. Future research should focus on optimizing its pharmacological properties, elucidating its mechanism of action, and addressing formulation challenges to fully realize its therapeutic potential.